Cas no 28082-45-3 (Hydrazine,1,1-dimethyl-2-(phenylmethyl)-)

Hydrazine,1,1-dimethyl-2-(phenylmethyl)- structure
28082-45-3 structure
Product Name:Hydrazine,1,1-dimethyl-2-(phenylmethyl)-
CAS No:28082-45-3
MF:C9H14N2
MW:150.220861911774
CID:281700
PubChem ID:111887
Update Time:2025-04-19

Hydrazine,1,1-dimethyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Hydrazine,1,1-dimethyl-2-(phenylmethyl)-
    • 2-benzyl-1,1-dimethylhydrazine
    • BenzeneMethanaMi
    • benzyl(hexadecyl)dimethylammonium bromide
    • Benzyl(hexadecyl)dimethylammoniumbromid
    • benzyl-hexadecyl-dimethyl-ammonium, bromide
    • CETYLBENZYLDIMETHYLAMMONIUM BROMIDE
    • dimethylaminobenzylamine
    • Hexadecylbenzyldimethylammonium bromide
    • hexadecyldimethylbenzylammonium bromide
    • N-benzyl-N,N-dimethylhexadecyl-1-ammonium bromide
    • N'-Benzyl-N,N-dimethyl-hydrazin
    • N'-benzyl-N,N-dimethyl-hydrazine
    • NSC258364
    • NSC-258364
    • 28082-45-3
    • SCHEMBL342670
    • AKOS021325089
    • DTXSID70950806
    • Inchi: 1S/C9H14N2/c1-11(2)10-8-9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3
    • InChI Key: RRXBOAFUCKTFOJ-UHFFFAOYSA-N
    • SMILES: N(CC1C=CC=CC=1)N(C)C

Computed Properties

  • Exact Mass: 150.11582
  • Monoisotopic Mass: 150.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • Density: 0.97
  • Boiling Point: 225.7°Cat760mmHg
  • Flash Point: 96.6°C
  • Refractive Index: 1.529
  • PSA: 15.27
  • LogP: 1.64370
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